Cas no 20298-95-7 (MYO-INOSITOL 1,3,4,5,6-PENTAKIS-PHOSPHATE)

• Product Name: MYO-INOSITOL 1,3,4,5,6-PENTAKIS-PHOSPHATE
• CAS No: 20298-95-7
• MF: C₆H₁₇O₂₁P₅
• MW: 580.055388212204
• CID: 825195
• PubChem ID: 439468
• Update Time: 2025-04-19

MYO-INOSITOL 1,3,4,5,6-PENTAKIS-PHOSPHATE Chemical and Physical Properties

Names and Identifiers

• MYO-INOSITOL 1,3,4,5,6-PENTAKIS-PHOSPHATE
• (1R,2S,3r,4R,5S,6r)-6-Hydroxy-1,2,3,4,5-cyclohexanepentayl pentak is[dihydrogen (phosphate)]
• Dilexpal
• Hexanicotinoyl inositol
• Hexanicotol
• hexa-O-nicotinoyl-myo-inositol
• inositol 1,3,4,5,6-pentakisphosphate
• inositol niacinate
• Inositol nicotinate
• Inositol pentaphosphate
• inositol-1,3,4,5,6-pentakisphosphate
• Inositoli nicotinas
• Mesotal
• myo-inositol 1,3,4,5,6-pentakis(phosphate)
• myo-Inositol 1,3,4,5,6-pentakisphosphate
• myo-Inositol hexan
• myo-inositol-1,3,4,5,6-pentakisphosphate
• CHEBI:16322
• myo-inositol 1,3,4,5,6-pentakisphosphoric acid
• myo-Inositol 1,2,3,4,6-pentakisphosphate
• 5MY
• K7V
• I5P
• DTXSID501015358
• 20298-95-7
• myo-inositol 1,3,4,5,6-pentakis(dihydrogen phosphate)
• 20298-97-9
• Q27108885
• Ins(1,3,4,5,6)P5
• (1R,2S,3S,4R,5S,6s)-6-hydroxycyclohexane-1,2,3,4,5-pentayl pentakis(dihydrogen phosphate)
• myo-Inositol 1,3,4,5,6-pentakisphosphate ammonium salt
• Inositol 1,2,3,4,6-pentaphosphate
• [(1R,2S,4R,5S)-3-hydroxy-2,4,5,6-tetraphosphonooxycyclohexyl] dihydrogen phosphate
• 1L-myo-inositol 1,2,3,4,6-pentakisphosphate
• PD040874
• UNII-T9LY5QE9NQ
• CHEBI:11369
• Inositol pentaphosphate, 1,3,4,5,6-
• SCHEMBL406795
• Inositol 1,3,4,5,6-pentaphosphate
• (1R,2S,3R,4R,5S,6r)-6-hydroxycyclohexane-1,2,3,4,5-pentayl pentakis(dihydrogen phosphate)
• rel-(1R,2S,3S,4R,5S,6s)-6-Hydroxycyclohexane-1,2,3,4,5-pentayl pentakis(dihydrogen phosphate)
• myo-Inositol-1,3,4,5,6-pentaphosphate ammonium salt
• myo-Inositol pentakisphosphate
• T9LY5QE9NQ
• DTXSID90331416
• 8444PN9XUW
• 1D-myo-Inositol 1,3,4,5,6-pentakisphosphate
• Myo-inositol, 1,2,3,4,6-pentakis(dihydrogen phosphate)
• UNII-8444PN9XUW
• Q27101851
• C01284
• Myo-Inositol 1,3,4,5,6-pentaphosphate
• 1L-myo-inositol 1,2,3,4,6-pentakis(dihydrogen phosphate)
• Myo-inositol, 1,3,4,5,6-pentakis(dihydrogen phosphate)
• myo-Inositol 1,2,3,4,6-pentakis-phosphate, >=85% (HPLC)
• neo-Inositol pentakisphosphate
• Ins(1,2,3,4,6)P5
• (D)-isomer, specified as 1,2,4,5,6 of inositol pentaphosphate
• (1R,2S,3r,4R,5S,6r)-6-hydroxycyclohexane-1,2,3,4,5-pentayl pentakis[dihydrogen (phosphate)]
• D-myo-Inositol 1,3,4,5,6-pentakisphosphate
• Myo-Inositol-(1,3,4,5,6)-Pentakisphosphate

• Inchi： 1S/C6H17O21P5/c7-1-2(23-28(8,9)10)4(25-30(14,15)16)6(27-32(20,21)22)5(26-31(17,18)19)3(1)24-29(11,12)13/h1-7H,(H2,8,9,10)(H2,11,12,13)(H2,14,15,16)(H2,17,18,19)(H2,20,21,22)
• InChI Key： CTPQAXVNYGZUAJ-UHFFFAOYSA-N
• SMILES： OC1C(OP(=O)(O)O)C(OP(=O)(O)O)C(OP(=O)(O)O)C(OP(=O)(O)O)C1OP(=O)(O)O

Computed Properties

• Exact Mass: 579.89504254g/mol
• Monoisotopic Mass: 579.89504254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.2
• Topological Polar Surface Area: 354Ų

MYO-INOSITOL 1,3,4,5,6-PENTAKIS-PHOSPHATE Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives